Cas no 59431-88-8 (Benzenamine, 3-chloro-N-methyl-2,6-dinitro-4-(trifluoromethyl)-)

• Product Name: Benzenamine, 3-chloro-N-methyl-2,6-dinitro-4-(trifluoromethyl)-
• CAS No: 59431-88-8
• MF: C₈H₅ClF₃N₃O₄
• MW: 299.591211080551
• CID: 338671
• PubChem ID: 23469023
• Update Time: 2025-04-19

Benzenamine, 3-chloro-N-methyl-2,6-dinitro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-chloro-N-methyl-2,6-dinitro-4-(trifluoromethyl)-
• 3-chloro-N-methyl-2,6-dinitro-4-(trifluoromethyl)aniline
• WULRFYZBHCYOJD-UHFFFAOYSA-N
• 59431-88-8
• SCHEMBL11385032
• DTXSID60634446

• Inchi： 1S/C8H5ClF3N3O4/c1-13-6-4(14(16)17)2-3(8(10,11)12)5(9)7(6)15(18)19/h2,13H,1H3
• InChI Key： WULRFYZBHCYOJD-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=CC=1C(F)(F)F)[N+](=O)[O-])NC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 298.99215
• Monoisotopic Mass: 298.9920678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 98.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Dinitroanilines